Cas no 898416-11-0 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylthiophene-2-carboxamide)

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylthiophene-2-carboxamide structure
898416-11-0 structure
Product Name:N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylthiophene-2-carboxamide
CAS No:898416-11-0
MF:C19H18N2O2S
MW:338.423423290253
CID:5482230
Update Time:2025-10-22

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]thiophene-2-carboxamide
    • N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylthiophene-2-carboxamide
    • Inchi: 1S/C19H18N2O2S/c22-19(18-8-4-12-24-18)20-13-16(17-7-3-11-23-17)21-10-9-14-5-1-2-6-15(14)21/h1-8,11-12,16H,9-10,13H2,(H,20,22)
    • InChI Key: AGMUBTUPVQWBNB-UHFFFAOYSA-N
    • SMILES: C1(C(NCC(N2C3=C(C=CC=C3)CC2)C2=CC=CO2)=O)SC=CC=1

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylthiophene-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2659-0029-2μmol
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl]thiophene-2-carboxamide
898416-11-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2659-0029-5μmol
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl]thiophene-2-carboxamide
898416-11-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2659-0029-10μmol
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl]thiophene-2-carboxamide
898416-11-0 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2659-0029-20μmol
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl]thiophene-2-carboxamide
898416-11-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2659-0029-1mg
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl]thiophene-2-carboxamide
898416-11-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2659-0029-2mg
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl]thiophene-2-carboxamide
898416-11-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2659-0029-3mg
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl]thiophene-2-carboxamide
898416-11-0 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2659-0029-4mg
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl]thiophene-2-carboxamide
898416-11-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2659-0029-5mg
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl]thiophene-2-carboxamide
898416-11-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2659-0029-10mg
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl]thiophene-2-carboxamide
898416-11-0 90%+
10mg
$79.0 2023-05-16

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylthiophene-2-carboxamide

Recent Advances in the Study of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylthiophene-2-carboxamide (CAS: 898416-11-0)

The compound N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylthiophene-2-carboxamide (CAS: 898416-11-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylthiophene-2-carboxamide as a promising scaffold for drug development. The compound's unique structural features, including the indole and furan moieties, contribute to its ability to interact with various biological targets. Researchers have employed advanced synthetic strategies to optimize the compound's pharmacokinetic properties, enhancing its bioavailability and target specificity.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways implicated in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylthiophene-2-carboxamide exhibits potent inhibitory activity against specific kinases involved in cancer progression. The study utilized high-throughput screening and molecular docking techniques to elucidate the compound's binding affinity and selectivity.

Further investigations have explored the compound's potential as a therapeutic agent for neurodegenerative diseases. A recent preprint on bioRxiv revealed that N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylthiophene-2-carboxamide can cross the blood-brain barrier and exert neuroprotective effects in animal models of Alzheimer's disease. These findings underscore the compound's versatility and broad applicability in addressing unmet medical needs.

Despite these promising results, challenges remain in the clinical translation of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylthiophene-2-carboxamide. Issues such as metabolic stability, toxicity profiles, and scalable synthesis need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward preclinical and clinical development.

In conclusion, N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylthiophene-2-carboxamide represents a compelling candidate for further investigation in the realm of chemical biology and drug discovery. Its multifaceted biological activities and structural novelty position it as a valuable tool for understanding disease mechanisms and developing next-generation therapeutics. Continued research efforts will be crucial to unlocking its full potential and translating laboratory findings into clinical benefits.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.